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Compound of Interest

2,4-Difluorobenzoyl! Paliperidone-
a4

cat. No.: B1160232

Compound Name:

Technical Guide: 2,4-Difluorobenzoyl
Paliperidone-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the identification, sourcing, and analysis of 2,4-
Difluorobenzoyl Paliperidone-d4, a deuterated derivative of a known paliperidone impurity.
Given the specialized nature of this compound, this document provides a comprehensive
overview of the available information and outlines a strategic approach for its acquisition and
potential characterization.

Compound Identification and Properties

Initial research indicates that 2,4-Difluorobenzoyl Paliperidone is recognized as a process-
related impurity of Paliperidone. While information on the deuterated (d4) analogue is not
readily available in public databases or supplier catalogs, the non-deuterated form provides a
basis for understanding its chemical properties.

Table 1: Physicochemical Data for 2,4-Difluorobenzoyl Paliperidone
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Property Value Source

CAS Number 2640158-02-5 [1][2][3]

Molecular Formula C23H27F2N30s [1][2]

Molecular Weight 431.48 g/mol [11[2]
3-(2-(4-(2,4-

difluorobenzoyl)piperidin-1-
Chemical Name yl)ethyl)-9-hydroxy-2-methyl- [2]

6,7,8,9-tetrahydro-4H-

pyrido[1,2-a]pyrimidin-4-one

At present, a specific CAS number for 2,4-Difluorobenzoyl Paliperidone-d4 has not been
assigned. The "-d4" designation typically indicates the presence of four deuterium atoms, which
are stable isotopes of hydrogen. In the context of paliperidone derivatives, deuteration is often
on the ethylpiperidine moiety. For the parent compound, Paliperidone-d4, the CAS number is
1020719-55-4.

Sourcing and Availability
2.1. Non-Deuterated 2,4-Difluorobenzoyl Paliperidone

Several chemical suppliers list the non-deuterated form of this impurity, primarily for research
and reference standard purposes.

Table 2: Suppliers of 2,4-Difluorobenzoyl Paliperidone (Non-Deuterated)

Supplier Catalog Number Status
Pharmaffiliates PA 16 0021005 Enquire for details
KM Pharma Solution KMP020002 Available

SynZeal SZ-P004016 Synthesis on demand

2.2. 2,4-Difluorobenzoyl Paliperidone-d4
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A direct commercial source for the deuterated (d4) version of this specific impurity has not been
identified through standard searches. This suggests that the compound is not a commonly
stocked item and would likely require custom synthesis.

Custom Synthesis

For researchers requiring 2,4-Difluorobenzoyl Paliperidone-d4, custom synthesis is the most
viable procurement route. Several companies specialize in the synthesis of complex organic
molecules and stable isotope-labeled compounds.

Workflow for Procuring a Custom-Synthesized Compound

Phase 3: Synthesis & Delivery
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Caption: Workflow for obtaining a non-commercially available chemical compound.

Experimental Protocols and Data

Due to the nature of this compound as a specific impurity, detailed experimental protocols or
signaling pathway information are not available in the public domain. Research on such
compounds is typically conducted in the context of:

o Pharmacokinetic (PK) studies: Utilizing the deuterated form as an internal standard for mass
spectrometry-based quantification of the non-deuterated impurity in biological matrices.

¢ Metabolic stability assays: To understand the metabolic fate of the impurity.
» Toxicology assessments: If the impurity is found to be significant.

Logical Relationship of Impurity Analysis in Drug Development
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Caption: The role of impurity reference standards in pharmaceutical quality control.

Conclusion
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2,4-Difluorobenzoyl Paliperidone is a known impurity of Paliperidone, and its non-deuterated
form can be sourced from specialized chemical suppliers. The deuterated (d4) version,
however, is not a standard catalog item and requires custom synthesis. Researchers needing
this compound for use as an internal standard in analytical methods or for other research
purposes should engage with companies offering custom stable isotope labeling and synthesis
services. The workflows provided in this guide offer a strategic approach to the procurement
and utilization of this specialized chemical compound in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Phone: (601) 213-4426
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